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Compound of Interest

Compound Name: 5-(Bromomethyl)benzofuran

Cat. No.: B1603608

An In-Depth Technical Guide to the Safe Handling of 5-(Bromomethyl)benzofuran

Introduction and Compound Profile

5-(Bromomethyl)benzofuran (CAS No: 188862-35-3, Molecular Formula: CeH7BrO) is a
heterocyclic aromatic compound of significant interest to the pharmaceutical and agrochemical
research sectors.[1] Its utility stems from the benzofuran scaffold, a privileged structure in
medicinal chemistry, combined with a highly reactive bromomethyl (-CH2Br) group at the 5-
position.[1][2] This functional group serves as a versatile synthetic handle, enabling alkylation
and further molecular elaboration, making it a crucial building block for constructing more
complex therapeutic and biologically active molecules.[1][2]

However, the very reactivity that makes this compound valuable also necessitates a rigorous
and well-informed approach to its handling and safety. The presence of the bromomethyl
group, a potent lachrymator and alkylating agent, alongside the inherent hazards of the
brominated benzofuran core, presents a multifaceted risk profile. This guide provides a
comprehensive overview of the essential safety protocols, handling procedures, and
emergency responses required for the safe utilization of 5-(Bromomethyl)benzofuran in a
research and development setting.

Hazard Identification and Risk Assessment

A thorough understanding of the potential hazards is the foundation of safe laboratory practice.
While specific toxicological data for 5-(Bromomethyl)benzofuran is limited, a robust risk
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assessment can be constructed by analyzing data from the compound itself, its close structural

analogs like 5-Bromobenzofuran, and the general chemical class.

GHS Classification and Physicochemical Properties

The known and inferred hazards associated with 5-(Bromomethyl)benzofuran and its analogs

are summarized below. It is imperative to treat the compound as possessing all these potential

hazards.

Property/Hazard

Classification/Value

Source(s)

GHS Hazard Statements

H302: Harmful if
swallowedH314: Causes
severe skin burns and eye
damageH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause
respiratory irritationH351:

Suspected of causing cancer

[11(3][41[5]

Signal Word

Danger / Warning

[4]16]

Hazard Classifications

Acute Toxicity 4 (Oral)Skin
Corrosion/Irritation
1B/2Serious Eye
Damage/Irritation
1/2ACarcinogenicity 2Specific
Target Organ Toxicity - Single
Exposure 3 (Respiratory)

[1]141[5]

Molecular Weight

211.06 g/mol

[1]

Incompatible Materials

Strong oxidizing agents,
Strong bases, Amines,

Reducing agents.

[7]

Analysis of Key Hazards
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o Corrosivity and Irritation: The bromomethyl group is a strong alkylating agent. Direct contact
with skin or eyes can lead to severe chemical burns and irreversible eye damage (H314).[1]
Vapors and aerosols are highly irritating to the respiratory tract (H335).[4][8] The causality
lies in the electrophilic nature of the benzylic carbon, which readily reacts with biological
nucleophiles (e.g., amines, thiols in proteins and DNA), leading to cellular damage.

o Acute Toxicity: The compound is classified as harmful if swallowed (H302).[1] Ingestion can
lead to systemic toxicity.

e Carcinogenicity: Based on data for the 5-Bromobenzofuran core, this compound is
suspected of causing cancer (H351).[3][4][5] This classification warrants the highest level of
precaution to minimize any potential for long-term exposure.

e Reactivity: The benzofuran ring system can be susceptible to electrophilic attack, and the
compound as a whole is incompatible with strong oxidizing agents and bases.[7][9] Like
other ethers, benzofuran derivatives may have the potential to form explosive peroxides
upon prolonged exposure to air and light, a risk that must be managed through proper
storage.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure prevention is critical. This begins with robust engineering
controls and is supplemented by meticulous use of appropriate PPE.

Hierarchy of Controls

The most effective safety strategies prioritize engineering and administrative controls to
minimize reliance on PPE alone.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/B1603608
https://www.sigmaaldrich.com/KR/ko/product/aldrich/761796
https://aksci.com/sds/9175CZ_SDS.pdf
https://www.benchchem.com/product/B1603608
https://pubchem.ncbi.nlm.nih.gov/compound/90015
https://www.sigmaaldrich.com/KR/ko/product/aldrich/761796
https://www.sigmaaldrich.com/SG/en/product/aldrich/761796
https://www.fishersci.com/store/msds?partNumber=CC31201DE&productDescription=5-BROMO-1-BENZOFURAN-2-C+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.researchgate.net/publication/265515022_Reactivity_of_Benzofuran_Derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Hierarchy of Controls

Elimination (Most Effective)

Not Feasible

Substitution
Not Feasible

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)
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Spill Response Workflow

ALERT
Inform personnel nearby.

Isolate the area.

PPE
Don appropriate PPE
(double gloves, face shield, etc.)

!

CONTAIN
Cover with inert absorbent
(vermiculite, sand).

!

COLLECT
Carefully sweep up material
into a labeled waste container.

!

DECONTAMINATE
Clean the spill area
with appropriate solvent.

!

DISPOSE
Seal container and manage
as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 5-(Bromomethyl)benzofuran|CAS 188862-35-3 [benchchem.com]

e 2. 5-Bromo-2-(bromomethyl)-benzofuran | Benchchem [benchchem.com]

e 3. Benzofuran, 5-bromo- | C8H5BrO | CID 90015 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. 5-Bromobenzofuran 97 23145-07-5 [sigmaaldrich.com]

e 5. 5-Bromobenzofuran 97 23145-07-5 [sigmaaldrich.com]

¢ 6. chembk.com [chembk.com]

e 7. fishersci.com [fishersci.com]

o 8. aksci.com [aksci.com]

¢ 9. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Safety and handling precautions for 5-
(Bromomethyl)benzofuran]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1603608#safety-and-handling-precautions-for-5-
bromomethyl-benzofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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